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Compound of Interest

Compound Name: N-Benzylidene-tert-butylamine

Cat. No.: B1206100

An In-depth Technical Guide to N-Benzylidene-tert-butylamine

CAS Number: 6852-58-0

This technical guide provides a comprehensive overview of N-Benzylidene-tert-butylamine, a
crucial imine in synthetic chemistry. It is intended for researchers, scientists, and professionals
in drug development, offering detailed information on its properties, synthesis, and applications.

Chemical and Physical Properties

N-Benzylidene-tert-butylamine is a stable and versatile imine. Its key physical and chemical
properties are summarized below.
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Property Value Reference
CAS Number 6852-58-0 [11[2]
Molecular Formula Ci1H1sN [1][2]
Molecular Weight 161.24 g/mol [1]

Boiling Point 209 °C (lit.)

Density 0.906 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.52 (lit.)

KFLSWDVYGSSZRX-
InChl Key [1]
UHFFFAOYSA-N
SMILES CC(C)(C)N=Cc1lcccccl
Synthesis

The synthesis of N-Benzylidene-tert-butylamine is a straightforward condensation reaction

between benzaldehyde and tert-butylamine. This reaction is a classic example of imine

formation.

Experimental Protocol: Synthesis of N-Benzylidene-tert-

butylamine

This protocol describes a general laboratory procedure for the synthesis of N-Benzylidene-

tert-butylamine.

Materials:

Benzaldehyde

tert-Butylamine

Toluene (or another suitable azeotropic solvent)

Anhydrous Magnesium Sulfate (or another suitable drying agent)
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o Dean-Stark apparatus
o Standard laboratory glassware (round-bottom flask, condenser, etc.)
Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
equimolar amounts of benzaldehyde and tert-butylamine in toluene.

o Heat the mixture to reflux. The water formed during the reaction will be collected in the Dean-
Stark trap, driving the equilibrium towards the formation of the imine.

o Monitor the reaction progress by observing the amount of water collected. The reaction is
typically complete when no more water is formed.

o Cool the reaction mixture to room temperature.
* Remove the solvent under reduced pressure using a rotary evaporator.
e The crude product can be purified by distillation under reduced pressure.

Logical Workflow for Synthesis:
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Caption: Synthesis of N-Benzylidene-tert-butylamine.

Applications in Research

N-Benzylidene-tert-butylamine serves as a key substrate in fundamental chemical research,
particularly in the study of reaction mechanisms.

Frustrated Lewis Pair (FLP) Catalyzed Hydrogenation

Kinetic studies of the frustrated Lewis pair (FLP)-catalyzed hydrogenation and deuteration of N-
benzylidene-tert-butylamine have been conducted. These studies provide insights into the
reaction mechanism, suggesting that the reaction proceeds via autoinductive catalysis.[3]

Conceptual Diagram of FLP Catalysis:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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